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Compound of Interest

3-Bromo-2-chloro-5-
Compound Name: »
methoxypyridine

cat. No.: B1522292

This document provides a comprehensive, step-by-step guide for the safe handling and proper
disposal of 3-Bromo-2-chloro-5-methoxypyridine (CAS No. 102830-75-1). As a halogenated
pyridine derivative, this compound requires specific waste management protocols to ensure
laboratory safety, environmental protection, and regulatory compliance. This guide is intended
for researchers, scientists, and drug development professionals who handle this chemical.

Hazard Assessment and Immediate Safety

Understanding the inherent risks of a chemical is the foundation of safe handling and disposal.
3-Bromo-2-chloro-5-methoxypyridine is a solid, often a white to off-white powder or crystal,
with specific hazards that must be managed.[1][2][3]

The primary hazards, as identified in Safety Data Sheets (SDS), are summarized below.[1][4]
The causality is clear: the chemical's structure and reactivity can cause significant irritation
upon contact with biological tissues.

Table 1: GHS Hazard Identification for 3-Bromo-2-chloro-5-methoxypyridine
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Hazard Class GHS Classification Hazard Statement Source

. o H315: Causes skin
Skin Irritation Category 2 o [1][4]
Irritation

o H319: Causes serious
Eye Irritation Category 2A o [1114]
eye irritation

Specific Target Organ H335: May cause
. Category 3 : N [4]
Toxicity respiratory irritation

Immediate first aid measures are critical in the event of exposure:

o Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
removing contact lenses if present and easy to do so. Seek prompt medical attention.[4][5][6]

» Skin Contact: Take off contaminated clothing immediately. Wash the affected area with plenty
of soap and water. If skin irritation occurs, seek medical advice.[1][4][6]

 Inhalation: Move the person to fresh air and keep them comfortable for breathing. If you feel
unwell, get medical help.[4][7]

 Ingestion: Rinse mouth with water. Never give anything by mouth to an unconscious person.
Contact a physician or Poison Information Centre.[5][8]

Required Personal Protective Equipment (PPE)

A robust PPE strategy is non-negotiable. The equipment specified below is selected to create a
barrier against the specific hazards identified in Section 1.

Table 2: Required Personal Protective Equipment (PPE)
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Protection Type

Specification

Rationale

Hand Protection

Chemical-resistant gloves
(e.g., Butyl rubber, Viton®).
Double-gloving with nitrile
gloves may be acceptable for

incidental contact.

Standard laboratory gloves
may not offer sufficient
protection against prolonged
contact with halogenated
organic compounds. Always
inspect gloves before use and

use proper removal technique.

[5181e]

Eye Protection

Chemical safety goggles with
side-shields conforming to
EN166 (EU) or NIOSH (US)
standards. A face shield should
be used if there is a splash
risk.[5][9][10]

Protects against airborne dust
particles and accidental
splashes, preventing serious

eye irritation.[1][4]

Body Protection

A fully-buttoned laboratory
coat. Consider impervious
clothing if handling large
quantities.[5][9]

Prevents skin contact from
spills or contaminated

surfaces.

Respiratory Protection

For nuisance exposures or
handling of fine powder, use a
NIOSH-approved N95 (US) or
P1 (EUV) particle respirator. For
higher-level protection or in
poorly ventilated areas, a
respirator with OV/AG/P99
(US) or ABEK-P2 (EU)

cartridges is recommended.[8]

Mitigates the risk of respiratory
tract irritation from inhaling the

dust form of the chemical.[4]

Waste Identification and Regulatory Classification

Proper disposal begins with correct classification. 3-Bromo-2-chloro-5-methoxypyridine falls

into a strictly regulated category of chemical waste.
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e Halogenated Organic Compound: The presence of both bromine and chlorine atoms in its
molecular structure makes this a halogenated organic compound.[11][12] This is the single
most important factor for its disposal. Halogenated wastes cannot be mixed with non-
halogenated wastes because their disposal requires high-temperature incineration with
scrubbers to neutralize the acidic gases (e.g., HCI, HBr) produced during combustion.[13]
[14]

» Hazardous Waste Classification: Under the U.S. Environmental Protection Agency (EPA)
regulations, many pyridine-containing wastes are listed as hazardous (U196 waste code for
Pyridine).[10][15] As a halogenated derivative, this compound must be managed as a
regulated hazardous waste according to federal and local regulations.[10][13]

Step-by-Step Waste Collection & Segregation
Protocol

Follow this protocol meticulously to ensure safety and compliance. All waste generation and
handling should occur within a certified chemical fume hood.

1. Designate a Hazardous Waste Satellite Accumulation Area (SAA):

e Choose a location within the laboratory, under the direct control of the generating personnel.

e The SAA must be at or near the point of generation (e.g., in or under the fume hood where
the work is performed).

e Ensure the area is segregated from incompatible materials, particularly strong oxidizing
agents, acids, and bases.[16]

2. Select the Correct Waste Container:

e For Solid Waste (unused chemical, contaminated lab consumables like weigh boats or
gloves): Use a high-density polyethylene (HDPE) container with a screw-top lid. Ensure it is
clearly labeled for "Solid Halogenated Organic Waste."

e For Liquid Waste (solutions containing the compound): Use a compatible, tightly sealed
container, such as an HDPE carboy.[9] The container must be labeled for "Liquid
Halogenated Organic Waste." Never use metal containers, which can corrode.[9]

3. Label the Container Before Adding Waste:
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The label must be securely attached and clearly legible.

It must include the words "Hazardous Waste."

List the full chemical name: "3-Bromo-2-chloro-5-methoxypyridine" and the names of any
solvents or other chemicals in the mixture, with approximate percentages.[9]

Indicate the primary hazards (e.qg., "Irritant").

. Waste Segregation and Transfer:

NEVER mix halogenated waste with non-halogenated waste.[9] This is critical for proper
disposal and cost management.

When transferring solid waste, use tools (spatulas, scoops) that will not generate excessive
dust.[6]

Keep the waste container closed at all times, except when adding waste.[4][16]

The following diagram illustrates the decision-making process for segregating waste containing
3-Bromo-2-chloro-5-methoxypyridine.
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Waste Generated
(contains 3-Bromo-2-chloro-5-methoxypyridine)

:

Is the waste primarily solid?
(e.g., powder, contaminated gloves, wipes)

Select HDPE container labeled: Select HDPE carboy labeled:
'SOLID HALOGENATED ORGANIC WASTE! 'LIQUID HALOGENATED ORGANIC WASTE'

Add waste to designated container
in a chemical fume hood.

Update waste log with:
- Chemical Name(s)
- Quantity Added
- Date

Tightly seal container and store
in designated Satellite Accumulation Area.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources
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methoxypyridine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1522292#3-bromo-2-chloro-5-methoxypyridine-
proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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